Cas no 912763-21-4 (2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid)

• Product Name: 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid
• CAS No: 912763-21-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD08692538
• CID: 996177
• PubChem ID: 16740575
• Update Time: 2025-07-23

2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-DIMETHYL-1,2,3,4-TETRAHYDRO-QUINOXALINE-5-CARBOXYLIC ACID
• 2,3-dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid
• GL-0847
• 912763-21-4
• DTXSID70587590
• AKOS005254666
• MFCD08692538
• 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid

• MDL： MFCD08692538
• Inchi： 1S/C11H14N2O2/c1-6-7(2)13-10-8(11(14)15)4-3-5-9(10)12-6/h3-7,12-13H,1-2H3,(H,14,15)
• InChI Key： DNUXGRUMNHZRSV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1NC(C)C(C)N2)=O

Computed Properties

• Exact Mass: 206.10600
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36000
• LogP: 2.27520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid

Comprehensive Overview of 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid (CAS No. 912763-21-4)

2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid (CAS No. 912763-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a tetrahydroquinoxaline core, which is known for its versatility in drug discovery and material science. The presence of both carboxylic acid and dimethyl functional groups enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development due to its structural similarity to other neuroactive compounds.

In recent years, the demand for high-purity heterocyclic intermediates like 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid has surged, driven by advancements in precision medicine and green chemistry. A common query among scientists is whether this compound can be used as a building block for kinase inhibitors or GPCR-targeted therapies. Preliminary studies suggest its potential in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Its CAS No. 912763-21-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance.

The synthesis of 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid typically involves multi-step reactions, including cyclization and oxidation processes. Optimizing its yield and purity is a key focus for manufacturers, especially those catering to the contract research organization (CRO) sector. Environmental concerns have also led to explorations of catalyst-free synthetic routes, aligning with the industry's shift toward sustainable chemistry. Users often search for alternative synthetic protocols or scalable production methods for this compound, highlighting its industrial importance.

From a regulatory standpoint, 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid is not classified as hazardous under major chemical safety frameworks. However, proper handling protocols are recommended due to its carboxylic acid moiety, which may cause mild irritation. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). The compound's stability under various storage conditions is another frequently discussed topic, particularly for long-term pharmaceutical storage applications.

Looking ahead, the role of 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid in combinatorial chemistry and high-throughput screening is expected to expand. Its structural flexibility allows for derivatization into libraries of compounds, addressing unmet needs in rare disease therapeutics. As AI-driven drug discovery gains traction, this compound's QSAR (Quantitative Structure-Activity Relationship) data is increasingly valuable for predictive modeling. Searches related to its patent status and global suppliers also indicate its commercial viability.

In conclusion, 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid (CAS No. 912763-21-4) represents a compelling case study in modern chemical innovation. Its dual utility in academic research and industrial applications underscores its importance. For those exploring structure-activity optimization or novel synthetic pathways, this compound offers a robust platform for further investigation.